Cas no 79388-50-4 (1,3-Pentanediol,3-ethyl-)

• Product Name: 1,3-Pentanediol,3-ethyl-
• CAS No: 79388-50-4
• MF: C₇H₁₆O₂
• MW: 132.200742721558
• CID: 562291
• PubChem ID: 12709667
• Update Time: 2025-04-19

1,3-Pentanediol,3-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Pentanediol,3-ethyl-
• 3-ethylpentane-1,3-diol
• 1,1-Diethyl-1,3-propanediol
• 1,3-Pentanediol,3-ethyl
• 3-ethyl-1,3-pentanediol
• 3-ethyl-3-hydroxy-1-pentanol
• A839669
• SCHEMBL1674824
• AKOS006328166
• DTXSID10507611
• 1,3-Pentanediol, 3-ethyl-
• 79388-50-4
• FT-0646561

• Inchi： 1S/C7H16O2/c1-3-7(9,4-2)5-6-8/h8-9H,3-6H2,1-2H3
• InChI Key： LHHAIANRJLAQAE-UHFFFAOYSA-N
• SMILES： OC(CC)(CC)CCO

Computed Properties

• Exact Mass: 132.11500
• Monoisotopic Mass: 132.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 67.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 0.95
• Boiling Point: 224.839°C at 760 mmHg
• Flash Point: 100.53°C
• Refractive Index: 1.452
• PSA: 40.46000
• LogP: 0.91990